1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride

• IUPAC Name: 1-[(E)-3-(2-methoxyphenyl)prop-2-enyl]-4-piperidin-1-ylpiperidine;hydrochloride
• InChI: InChI=1S/C20H30N2O.ClH/c1-23-20-10-4-3-8-18(20)9-7-13-21-16-11-19(12-17-21)22-14-5-2-6-15-22;/h3-4,7-10,19H,2,5-6,11-17H2,1H3;1H/b9-7+
• InChI Key: NNPOSRZSPURFME-BXTVWIJMSA-N
• Canonical SMILES: COC1=CC=CC=C1C=CCN2CCC(CC2)N3CCCCC3.Cl
• Isomeric SMILES: COC1=CC=CC=C1/C=C/CN2CCC(CC2)N3CCCCC3.Cl
• Molecular Formula: C20H31ClN2O
• Molecular Weight: 350.9 g/mol

Description

1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride is a chemical compound that has gained significant attention in scientific research for its potential pharmacological applications. This compound is also known as PNU-120596 and is a selective antagonist of the α7 nicotinic acetylcholine receptor.

Mechanism of Action

1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride is a selective antagonist of the α7 nicotinic acetylcholine receptor. This receptor is involved in several physiological processes, including learning and memory, attention, and synaptic plasticity. By blocking this receptor, 1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride may modulate these processes and have potential therapeutic effects.
Biochemical and Physiological Effects:
Studies have shown that 1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride can modulate several biochemical and physiological processes. It has been shown to increase acetylcholine release in the hippocampus, which may contribute to its cognitive-enhancing effects. It has also been shown to decrease the release of pro-inflammatory cytokines, suggesting potential anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

One advantage of using 1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride in lab experiments is its selectivity for the α7 nicotinic acetylcholine receptor. This allows for more specific modulation of this receptor and reduces the potential for off-target effects. One limitation is that this compound may have limited solubility in certain solvents, which may affect its use in certain experiments.

Future Directions

1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride has several potential future directions for research. It may be studied further for its neuroprotective effects and potential use in treating neurodegenerative diseases. It may also be studied for its potential use in treating cognitive deficits associated with various psychiatric disorders. Additionally, further research may investigate its potential anti-inflammatory effects and other potential therapeutic applications.

Synthesis Methods

The synthesis of 1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride involves the reaction of 3-(2-methoxyphenyl)-2-propenal with 1,4'-bipiperidine in the presence of hydrochloric acid. The reaction yields the hydrochloride salt of 1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine.

Scientific Research Applications

1'-[3-(2-methoxyphenyl)-2-propen-1-yl]-1,4'-bipiperidine hydrochloride has been extensively studied for its potential pharmacological applications. It has been shown to have neuroprotective effects in animal models of neurodegenerative diseases. It has also been studied for its potential use in treating cognitive deficits associated with schizophrenia and Alzheimer's disease.